Cas no 31772-06-2 (Octadecane,1,18-dibromo-)

• Product Name: Octadecane,1,18-dibromo-
• CAS No: 31772-06-2
• MF: C₁₈H₃₆Br₂
• MW: 412.286444664001
• CID: 300028
• PubChem ID: 4577177
• Update Time: 2025-04-19

Octadecane,1,18-dibromo- Chemical and Physical Properties

Names and Identifiers

• Octadecane,1,18-dibromo-
• 1,18-DIBROMOOCTADECANE
• 1,18-Dibrom-octadecan
• 1,18-dibromo-octadecane
• Octadecamethylenbromid
• Octadecamethylene dibromide
• Octadecandiyldibromid
• DTXSID10404454
• BS-51527
• FT-0638991
• 31772-06-2
• AMY37912
• SCHEMBL687165
• F73867
• 3-[2-(DIETHYLAMINO)ETHYL]-7-HYDROXY-4-METHYLCOUMARINHYDROCHLORIDE
• DB-048099

• Inchi： 1S/C18H36Br2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h1-18H2
• InChI Key： WXHAZAOZCQDUFE-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCBr

Computed Properties

• Exact Mass: 410.11800
• Monoisotopic Mass: 410.11838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2489 (estimate)
• Melting Point: 56-62 °C(lit.)
• Boiling Point: 384.69°C (rough estimate)
• Flash Point: 100 °C
• Refractive Index: 1.4589 (estimate)
• PSA: 0.00000
• LogP: 8.01780

Octadecane,1,18-dibromo- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38